Cas no 129029-23-8 (Ocaperidone)

• Product Name: Ocaperidone
• CAS No: 129029-23-8
• MF: C₂₄H₂₅FN₄O₂
• MW: 420.479308843613
• CID: 168808
• PubChem ID: 354335685
• Update Time: 2025-07-30

Ocaperidone Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one,3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2,9-dimethyl-
• Ocaperidone
• 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2,9-dimethylpyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one,3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-...
• 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2,9-dimethyl-4H-pyrido[1,2-a]py
• 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2,9-dimethyl-4H-pyrido[l,2-a]pyrimidin-4-one
• 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2,9-dimethyl-pyrido[1,2-a]pyrimidin-4-one
• Ocaperidona
• Ocaperidona [INN-Spanish]
• Ocaperidone (USAN)
• Ocaperidonum
• Ocaperidonum [INN-Latin]
• ocaperiodone
• UNII-26HUS7139V
• 3-[2-[4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl]ethyl]-2,9-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-(2-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)ethyl)-2,9-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
• R79598
• R-79598
• DTXSID10156042
• OCAPERIDONE [INN]
• Q15633971
• BCP32651
• PDSP1_000799
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-2,9-dimethyl-
• CAS_129029-23-8
• O0498
• OCAPERIDONE [USAN]
• AS-74911
• CHEMBL2104619
• A920198
• NSC_71351
• Ocaperidone [USAN:INN:BAN]
• 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2,9-dimethyl-4H-pyrido[1,2-a]-pyrimidin-4-one
• DB06229
• NS00068303
• 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2,9-dimethylpyrido[2,1-b]pyrimidin-4-one
• 129029-23-8
• BDBM84734
• C72178
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2,9-dimethyl-
• GTPL46
• 3-[2-[4-(6-luoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2,9-dimethylpyrido[1,2-a]pyrimidin-4-one
• 26HUS7139V
• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidino]ethyl]-2,9-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
• R 79598; R-79598; R79598; R 79,598; R-79,598; R79,598
• R 79598
• MFCD00866668
• PDSP2_000787
• 3-(2-(4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidino)ethyl)-2,9-dimethyl-4H-pyrido(1,2-a)pyrimidin-4-one
• CS-0020804
• ZZQNEJILGNNOEP-UHFFFAOYSA-N
• AKOS030530792
• L001106
• SCHEMBL122321
• 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)-1-piperidyl]ethyl]-2,9-dimethyl-pyrido[1,2-a]pyrimidin-4-one
• HY-101094
• 3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-2,9-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
• D02675
• CHEBI:188525
• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2,9-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one; R 79598
• (2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-2,9-dimethyl-4H-pyrido(1,2-a)pyrimidin-4-one
• DTXCID5078533
• Ocaperidonum (INN-Latin)
• DA-76371
• Ocaperidona (INN-Spanish)
• 3-(2-(4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl)ethyl)-2,9-dimethyl-4H-pyrido(1,2-a)pyrimidin-4-one
• 3-(2-(4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl)ethyl)-2,9-dimethylpyrido(2,1-b)pyrimidin-4-one

• MDL： MFCD00866668
• Inchi： 1S/C24H25FN4O2/c1-15-4-3-10-29-23(15)26-16(2)19(24(29)30)9-13-28-11-7-17(8-12-28)22-20-6-5-18(25)14-21(20)31-27-22/h3-6,10,14,17H,7-9,11-13H2,1-2H3
• InChI Key： ZZQNEJILGNNOEP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)ON=C2C1CCN(CCC2C(N3C=CC=C(C)C3=NC=2C)=O)CC1

Computed Properties

• Exact Mass: 420.19600
• Monoisotopic Mass: 420.196154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Density: 1.34
• Melting Point: 180.0 to 184.0 deg-C
• Boiling Point: 588°C at 760 mmHg
• Flash Point: 309.4°C
• Refractive Index: 1.667
• PSA: 63.64000
• LogP: 3.95160
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Ocaperidone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on Ocaperidone

Ocaperidone (CAS No. 129029-23-8): An Overview of a Promising Compound in Pharmaceutical Research

Ocaperidone (CAS No. 129029-23-8) is a compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its potential therapeutic applications. This article aims to provide a comprehensive overview of Ocaperidone, including its chemical properties, pharmacological effects, and recent research developments.

Chemical Properties and Structure: Ocaperidone is a synthetic compound with a molecular formula of C₁₈H₁₈N₂O₃. Its molecular weight is approximately 306.34 g/mol. The compound features a unique structural arrangement that includes a benzene ring and a piperidine moiety, which are key to its biological activity. The presence of these functional groups contributes to its ability to interact with specific receptors in the body, making it a valuable candidate for drug development.

Pharmacological Effects and Mechanisms of Action: Ocaperidone has been extensively studied for its potential as an atypical antipsychotic agent. It primarily acts by modulating the activity of dopamine and serotonin receptors in the central nervous system (CNS). Specifically, it exhibits high affinity for D₂, D₃, and 5-HT_2A receptors, which are implicated in the pathophysiology of schizophrenia and other psychiatric disorders. Recent research has also suggested that Ocaperidone may have additional effects on other neurotransmitter systems, such as noradrenergic and cholinergic pathways, further enhancing its therapeutic potential.

Clinical Applications and Research Findings: The clinical applications of Ocaperidone have been explored in several preclinical and early-phase clinical trials. Studies have shown that it effectively reduces positive symptoms of schizophrenia, such as delusions and hallucinations, without causing significant side effects commonly associated with traditional antipsychotics. Additionally, Ocaperidone has demonstrated efficacy in treating negative symptoms, cognitive impairments, and mood disorders, making it a promising candidate for a broad spectrum of psychiatric conditions.

Safety and Toxicology: Safety is a critical consideration in the development of any new pharmaceutical compound. Preclinical studies have indicated that Ocaperidone has a favorable safety profile, with low toxicity and minimal adverse effects at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications. Clinical trials are currently underway to evaluate the safety and efficacy of Ocaperidone in larger patient populations.

Current Research Trends and Future Directions: The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of Ocaperidone. For instance, studies have explored its use in combination therapy with other antipsychotic agents to enhance treatment outcomes. Additionally, researchers are investigating the compound's potential in treating neurodegenerative diseases such as Alzheimer's disease, where modulation of neurotransmitter systems may offer therapeutic benefits.

Conclusion: In conclusion, Ocaperidone (CAS No. 129029-23-8) represents a promising compound with significant potential in the treatment of various psychiatric disorders. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, Ocaperidone may play a crucial role in advancing the field of psychopharmacology.